Cas no 2680861-17-8 (2-Methyl-2-(2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanamido)propanoic acid)

• Product Name: 2-Methyl-2-(2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanamido)propanoic acid
• CAS No: 2680861-17-8
• MF: C₁₂H₂₀N₂O₅
• MW: 272.297603607178
• CID: 6228393
• PubChem ID: 165909552
• Update Time: 2025-07-24

2-Methyl-2-(2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680861-17-8
• EN300-28283711
• 2-methyl-2-(2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanamido)propanoic acid
• 2-Methyl-2-(2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanamido)propanoic acid

• Inchi： 1S/C12H20N2O5/c1-6-7-19-10(18)14-11(2,3)8(15)13-12(4,5)9(16)17/h6H,1,7H2,2-5H3,(H,13,15)(H,14,18)(H,16,17)
• InChI Key： LPZYGNLFRYEJRI-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)NC(=O)OCC=C)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 272.13722174g/mol
• Monoisotopic Mass: 272.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-Methyl-2-(2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanamido)propanoic acid

Professional Introduction to 2-Methyl-2-(2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanamido)propanoic acid (CAS No. 2680861-17-8)

2-Methyl-2-(2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanamido)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680861-17-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its complex molecular structure and potential biological activities. This compound belongs to a class of molecules characterized by multiple functional groups, including amide, ester, and alkyl substituents, which contribute to its unique chemical properties and reactivity. The detailed structure of this compound includes a central propanoic acid backbone modified with a 2-methyl group at the alpha position, further functionalized with a (prop-2-en-1-yloxy)carbonyl moiety and an amine-linked propanamido group. Such structural features make it an intriguing candidate for further investigation in drug discovery and synthetic chemistry.

The synthesis of 2-Methyl-2-(2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanamido)propanoic acid involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. The presence of the (prop-2-en-1-yloxy)carbonyl group, which is a common protecting group in peptide chemistry, suggests that this compound may be utilized in the synthesis of more complex biomolecules, such as peptides or proteins. The amide functionality also opens up possibilities for further derivatization, enabling the creation of analogs with tailored biological properties.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The structural complexity of CAS No. 2680861-17-8 makes it a promising candidate for exploring new pharmacophores. Studies have shown that molecules with similar structural motifs can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The (prop-2-en-1-yloxy)carbonyl group is particularly noteworthy, as it can be selectively cleaved under specific conditions to reveal or modify underlying functionalities, making it a versatile tool in synthetic biology and medicinal chemistry.

The pharmacological potential of 2-Methyl-2-(2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanamido)propanoic acid has not yet been fully explored, but preliminary computational studies suggest that it may interact with biological targets in ways that could lead to novel therapeutic effects. The compound's ability to undergo selective modifications allows researchers to fine-tune its properties for specific applications. For instance, the amine group can be coupled with carboxylic acids to form amides, while the ester functionality can be hydrolyzed to release free carboxylic acids or other nucleophiles. These reactivities make it an attractive building block for drug design.

Advances in computational chemistry have enabled the prediction of binding affinities and metabolic stability for complex molecules like CAS No. 2680861-17-8. Molecular docking studies have been conducted using various computational platforms to identify potential binding sites on biological targets such as enzymes or receptors. These studies have provided valuable insights into how this compound might interact with its intended targets and how its structure could be optimized for better efficacy and selectivity. Additionally, predictive toxicology models have been employed to assess potential side effects, ensuring that promising candidates proceed through development with minimal risk.

The synthesis and characterization of this compound also highlight the importance of high-resolution analytical techniques in modern chemical research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the identity and purity of complex organic molecules. These methods provide detailed information about the molecular structure, dynamics, and interactions, which are critical for understanding biological activity and optimizing drug candidates.

In conclusion,CAS No. 2680861-17-8, corresponding to 2-Methyl-2-(2-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanamido)propanoic acid, represents a significant advancement in pharmaceutical chemistry. Its intricate structure offers numerous possibilities for further exploration in drug discovery and synthetic biology. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics aimed at treating various diseases.